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Compound Name:
(1-Benzothiophen-4-yl)boronic

acid

Cat. No.: B1288873 Get Quote

An In-depth Guide to the Molecular Weight of (1-Benzothiophen-4-yl)boronic acid

This technical guide provides a detailed breakdown of the molecular weight for (1-
Benzothiophen-4-yl)boronic acid, a compound of interest for researchers, scientists, and

professionals in drug development.

Molecular Composition and Weight
(1-Benzothiophen-4-yl)boronic acid is an organoboron compound containing carbon,

hydrogen, boron, oxygen, and sulfur. Its chemical structure is fundamental to its reactivity and

physical properties.

Molecular Formula
The empirical and molecular formula for (1-Benzothiophen-4-yl)boronic acid has been

determined to be:

C₈H₇BO₂S[1][2][3]

This formula indicates that a single molecule of the compound consists of eight carbon atoms,

seven hydrogen atoms, one boron atom, two oxygen atoms, and one sulfur atom.
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The molecular weight is the sum of the atomic weights of all constituent atoms in the molecule.

The standard atomic weights for the elements present are:

Carbon (C): approximately 12.011 amu[4][5][6]

Hydrogen (H): approximately 1.008 amu[7][8][9][10][11]

Boron (B): approximately 10.81 amu[12][13][14][15]

Oxygen (O): approximately 15.999 amu[16][17][18][19]

Sulfur (S): approximately 32.066 amu[20][21][22]

Based on these atomic weights, the molecular weight of (1-Benzothiophen-4-yl)boronic acid
is calculated as follows and presented in Table 1. The widely accepted molecular weight is

178.02 g/mol [1][3][23].

Element Symbol Count
Atomic Weight
(amu)

Total Weight
(amu)

Carbon C 8 12.011 96.088

Hydrogen H 7 1.008 7.056

Boron B 1 10.81 10.81

Oxygen O 2 15.999 31.998

Sulfur S 1 32.066 32.066

Total 178.018

Table 1: Calculation of the molecular weight of (1-Benzothiophen-4-yl)boronic acid.

Logical Representation of Molecular Weight
Determination
The process of determining the molecular weight of a chemical compound is a foundational

concept in chemistry. It follows a logical workflow from identifying the molecular formula to
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summing the atomic weights of its constituent elements.

Identify the Chemical Compound
(1-Benzothiophen-4-yl)boronic acid

Determine the Molecular Formula
C₈H₇BO₂S

Identify Constituent Elements
(Carbon, Hydrogen, Boron, Oxygen, Sulfur)

Obtain Standard Atomic Weights

Calculate Total Mass for Each Element

Sum the Masses of All Elements

Final Molecular Weight
178.02 g/mol

Click to download full resolution via product page

Workflow for Molecular Weight Calculation.

Note: Experimental protocols and signaling pathways are not applicable to the determination of

a compound's molecular weight, which is a fundamental chemical property derived from its

atomic composition.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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